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Compound of Interest

Compound Name: cis-2-Pentenenitrile

Cat. No.: B1312415 Get Quote

An In-depth Technical Guide on the Material Safety of cis-2-Pentanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for cis-2-

Pentanenitrile (CAS No. 25899-50-7). The information is compiled from various sources to

ensure a thorough understanding of the substance's properties and associated hazards, which

is crucial for safe handling and use in research and development.

Chemical and Physical Properties
cis-2-Pentanenitrile is a linear unsaturated liquid nitrile.[1] Its molecular structure includes a

five-carbon chain with a carbon-carbon double bond between the second and third carbon

atoms and a nitrile group at the end. The "cis" configuration indicates that the hydrogen atoms

on the double bond are on the same side.[2]
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Property Value Source

Molecular Formula C5H7N [1][2]

Molecular Weight 81.118 g/mol [1]

Appearance Colorless to clear yellow liquid [2][3]

Boiling Point 37-38 °C [2]

127-128 °C at 766 mm Hg [4]

234 °F at 760 mmHg [3]

Melting Point -180 °C [2]

-102 °C [2]

Density 0.821 g/mL at 20 °C [4]

0.82 at 39 °F [3]

Flash Point 73.8 °F [3]

Vapor Pressure 6 mmHg at 77 °F [3]

110 mmHg at 122 °F [3]

134 mmHg at 158 °F [3]

Water Solubility 5 to 10 mg/mL at 66 °F [3]

Refractive Index n20/D 1.424 [4]

Hazard Identification and GHS Classification
The following GHS classification is for "2-Pentanenitrile" and may not be specific to the cis-

isomer, but should be considered relevant in the absence of isomer-specific data.
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Hazard Class Hazard Category

Flammable liquids Category 3

Acute toxicity, Oral Category 3

Acute toxicity, Dermal Category 3

Acute toxicity, Inhalation Category 3

Skin sensitization Category 1

Specific target organ toxicity – repeated

exposure
Category 1

Signal Word: Danger[5]

Hazard Statements:

H226: Flammable liquid and vapor.[3][5]

H301: Toxic if swallowed.[3][5]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

Toxicological Information
cis-2-Pentanenitrile is considered a moderate health hazard.[2] Studies in rats have shown that

acute oral exposure can cause vestibular toxicity at doses of 1.5 mmol/kg and higher.[6] This

toxicity is believed to involve CYP-mediated bioactivation.[6][7] Pre-treatment with a CYP

inhibitor, 1-aminobenzotriazole, was found to block the toxic effects.[6][7] The vestibular toxicity

is characterized by hair cell loss in the vestibular sensory epithelia.[7]

Experimental Protocols
Vestibular Toxicity Assessment in Rats
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A study on the vestibular toxicity of cis-2-Pentanenitrile in adult male Long-Evans rats involved

the following protocol[7]:

Dosing: Rats were orally administered cis-2-Pentanenitrile at doses of 0, 1.25, 1.50, 1.75, or

2.0 mmol/kg in corn oil.

Behavioral Assessment: Changes in open-field activity and rating scores in a test battery for

vestibular dysfunction were assessed.

Histopathology: Surface preparations of the vestibular sensory epithelia were observed for

hair cell loss using scanning electron microscopy.

CYP Inhibition: A separate experiment involved pre-treatment with the universal CYP

inhibitor, 1-aminobenzotriazole, to investigate its effect on cis-2-Pentanenitrile toxicity.

CNS Evaluation: The central nervous system was assessed for degenerating neurons using

Fluoro-Jade C staining.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of cis-2-

Pentanenitrile, from hazard identification to disposal.

Identification
Hazard Identification Exposure Controls & Personal Protection Handling & Storage

Emergency Procedures

Disposal

cis-2-Pentanenitrile
CAS: 25899-50-7

Flammable Liquid
Toxic (Oral, Dermal, Inhalation)

Skin Sensitizer
STOT RE

Ventilated Area
Grounding

Explosion-proof Equipment
Goggles, Gloves, Protective Clothing

Keep away from ignition sources
Avoid contact and inhalation

Store in cool, dry, well-ventilated area

Absorb with inert material
Use non-sparking tools

Use CO2, dry chemical, or foam

Move to fresh air
Flush skin/eyes with water

Seek immediate medical attention

Dispose of in accordance with
local, state, and federal regulations
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Click to download full resolution via product page

Caption: Safe handling workflow for cis-2-Pentanenitrile.

Handling and Storage
Handling:

Handle in a well-ventilated place.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[5][8]

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Use non-sparking tools and take precautionary measures against static discharges.[8][9]

Avoid contact with skin and eyes, and avoid breathing mist, gas, or vapors.[5]

Storage:

Store in a dry, cool, and well-ventilated place.[5][8]

Keep the container tightly closed.[5][8]

Store apart from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[8]

Stability and Reactivity
cis-2-Pentanenitrile is relatively stable under normal storage conditions.[2] However, nitriles, in

general, may polymerize in the presence of metals and some metal compounds. They are

incompatible with acids, and mixing with strong oxidizing acids can lead to extremely violent

reactions. Nitriles are also generally incompatible with other oxidizing agents like peroxides and

epoxides.[10]

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5]
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Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[5]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a doctor or Poison

Control Center immediately.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: This chemical is flammable.[10] Vapors may form explosive mixtures with

air and may travel to a source of ignition and flash back.[8] Containers may explode when

heated.[8]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors and contact with skin and eyes.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[5]

Methods for Cleaning Up: Collect spillage with inert absorbent material (e.g., sand, silica

gel). Use spark-proof tools and explosion-proof equipment. Keep in suitable, closed

containers for disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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